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2,4,6-triphenylaniline solubility and LogP 6.851

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2,4,6-Triphenylaniline

CAS No.: 6864-20-6

Cat. No.: S573931

Technical Data of 2,4,6-Triphenylaniline

The table below summarizes the available key identifiers and physical properties for your compound of

interest.
Property Type Value
CAS Registry Number 6864-20-6 [1] [2]
Molecular Formula C24aH19oN [1] [2]
Average Mass 321.423 g-mol~* [2]
Melting Point 122-125 °C (literature range) [1]
Quality/Assay 97% [1]
Physical Form Powder [1]

Detailed Synthesis Protocol

The following workflow outlines the preparation of 2,4,6-triphenylaniline from 2,4,6-triphenylnitrobenzene

via catalytic hydrogenation, as documented in Organic Syntheses [3].

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s573931?utm_src=pdf-body
https://www.smolecule.com/products/s573931?utm_src=pdf-interest
https://www.smolecule.com/products/s573931?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/272515?srsltid=AfmBOopeH1bEZ6Z9SL0sOrNtJnhaPglR8Z0BGGmhUKjSjoUvBk_4XGKk
https://www.chemspider.com/Chemical-Structure.546619.html
https://www.sigmaaldrich.com/US/en/product/aldrich/272515?srsltid=AfmBOopeH1bEZ6Z9SL0sOrNtJnhaPglR8Z0BGGmhUKjSjoUvBk_4XGKk
https://www.chemspider.com/Chemical-Structure.546619.html
https://www.chemspider.com/Chemical-Structure.546619.html
https://www.sigmaaldrich.com/US/en/product/aldrich/272515?srsltid=AfmBOopeH1bEZ6Z9SL0sOrNtJnhaPglR8Z0BGGmhUKjSjoUvBk_4XGKk
https://www.sigmaaldrich.com/US/en/product/aldrich/272515?srsltid=AfmBOopeH1bEZ6Z9SL0sOrNtJnhaPglR8Z0BGGmhUKjSjoUvBk_4XGKk
https://www.sigmaaldrich.com/US/en/product/aldrich/272515?srsltid=AfmBOopeH1bEZ6Z9SL0sOrNtJnhaPglR8Z0BGGmhUKjSjoUvBk_4XGKk
https://www.smolecule.com/products/s573931?utm_src=pdf-body
https://orgsyn.org/demo.aspx?prep=CV5P1130
https://www.smolecule.com/products/s573931?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Start: 2,4,6-Triphenylnitrobenzene
(70 g, 0.20 mol) in Dioxane (500 ml)

Add Raney Nickel Catalyst
(10 g, rinsed with ethanol)

Crude 2,4,6-Triphenylaniline
(60-63 g, 94-98%)
M.p. 135-136 °C

Click to download full resolution via product page

Procedure Notes [3]:

e Catalyst: The original submitters used Raney nickel from Badische Anilin- & Soda-Fabrik AG.

¢ Hydrogenation Setup: The checkers of the procedure used a stainless steel pressure vessel, cooled
to -60°C and evacuated before introducing hydrogen.

¢ Reaction Time: The hydrogenation required a long duration, with the checkers reporting a 48-hour
period for completion.

¢ Product Purity: The initial light yellow product is pure enough for subsequent reactions. It can be
further recrystallized from glacial acetic acid to yield 50-55 g (78-86%) with a melting point of 136-137
°C.
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Information on Solubility and LogP

Unfortunately, the available search results do not provide explicit solubility data or the LogP value of 6.851

for 2,4,6-triphenylaniline.

¢ Solubility Clues: The experimental procedure indicates the product is washed with ice-cold
methanol and can be recrystallized from glacial acetic acid [3]. This suggests the compound has
low solubility in cold, polar protic solvents like methanol but is soluble in acetic acid. Its structural
similarity to triphenylamine, which is soluble in benzene and ether but practically insoluble in water
[4], also provides a general guide.

¢ LogP Value: The provided LogP of 6.851 is highly specific and was not found in the searched
sources. This high value suggests the compound is very lipophilic.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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